Cas no 1461868-77-8 (3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine)

• Product Name: 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine
• CAS No: 1461868-77-8
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5219230
• PubChem ID: 75451130
• Update Time: 2025-06-14

3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• Morpholine, 3-(5-phenyl-1,2,4-oxadiazol-3-yl)-
• 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine

• Inchi： 1S/C12H13N3O2/c1-2-4-9(5-3-1)12-14-11(15-17-12)10-8-16-7-6-13-10/h1-5,10,13H,6-8H2
• InChI Key： RLYDOGRYZYMWTD-UHFFFAOYSA-N
• SMILES： N1CCOCC1C1N=C(C2=CC=CC=C2)ON=1

Additional information on 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine

Research Briefing on 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine (CAS: 1461868-77-8): Recent Advances and Applications

The compound 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine (CAS: 1461868-77-8) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This heterocyclic compound, featuring a morpholine ring linked to a phenyl-substituted 1,2,4-oxadiazole moiety, exhibits unique physicochemical properties that make it a promising scaffold for the development of novel therapeutic agents. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable advancements in the study of 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine is its application as a building block in the design of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is implicated in numerous pathological conditions. Researchers have successfully incorporated this compound into the structure of potent and selective kinase inhibitors, demonstrating its versatility in medicinal chemistry. For instance, a recent study published in the Journal of Medicinal Chemistry highlighted the use of this scaffold in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer.

In addition to its role in kinase inhibitor design, 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine has also been investigated for its potential as a modulator of G-protein-coupled receptors (GPCRs). GPCRs represent one of the largest families of drug targets, and the ability of this compound to interact with specific GPCR subtypes has opened new avenues for the development of therapeutics for neurological and metabolic disorders. Recent preclinical studies have shown promising results in the context of pain management and neuroinflammation, with the compound exhibiting favorable pharmacokinetic properties and blood-brain barrier permeability.

The synthesis and optimization of 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine have also been the focus of recent research efforts. Advances in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its broader application in drug discovery. Notably, a study in Organic Letters described a novel one-pot synthesis approach that significantly improved the yield and purity of the compound, addressing previous challenges associated with its preparation. These advancements are expected to accelerate the exploration of its therapeutic potential.

Looking ahead, the continued investigation of 3-(5-phenyl-1,2,4-oxadiazol-3-yl)morpholine holds great promise for the development of next-generation therapeutics. Its unique structural features and demonstrated bioactivity make it a valuable tool for medicinal chemists. Future research directions may include the exploration of its applications in combination therapies, the development of prodrug derivatives to enhance bioavailability, and the investigation of its mechanisms of action at the molecular level. As the field progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs.